Cas no 1888644-77-6 (Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate)
Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate
- EN300-1850378
- 1888644-77-6
- Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate
-
- Inchi: 1S/C13H17NO3/c1-16-10-6-4-3-5-9(10)13(7-8-13)11(14)12(15)17-2/h3-6,11H,7-8,14H2,1-2H3
- InChI Key: YTLVYQXTQDEYOO-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1(C2C=CC=CC=2OC)CC1)N)=O
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.6Ų
Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850378-0.05g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1850378-0.1g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1850378-0.25g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1850378-0.5g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1850378-1.0g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1850378-2.5g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1850378-5.0g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1850378-10.0g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1850378-1g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1850378-5g |
methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate |
1888644-77-6 | 5g |
$4349.0 | 2023-09-19 |
Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate
Comprehensive Overview of Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate (CAS No. 1888644-77-6)
The compound Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate (CAS No. 1888644-77-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and an ester functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule therapeutics and biologically active agents. The presence of both amino and methoxy groups enhances its reactivity, enabling diverse applications in drug discovery and material science.
In recent years, the demand for cyclopropane-containing compounds like Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate has surged, driven by their utility in designing enzyme inhibitors and receptor modulators. This compound’s stereochemistry and functional group compatibility align with current trends in precision medicine and targeted drug delivery. Its CAS No. 1888644-77-6 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry projects. Additionally, its methoxyphenyl moiety is of particular interest for studies involving CYP450 metabolism and drug-drug interactions.
The synthesis of Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate often involves multistep organic reactions, including cyclopropanation and esterification. These processes are optimized for yield and purity, critical for industrial-scale production. Recent advancements in green chemistry have also explored catalytic methods to reduce waste and improve sustainability. Researchers frequently inquire about its solubility, stability, and spectroscopic properties, which are essential for formulation development. The compound’s logP and pKa values are key parameters in ADME studies, making it a subject of ongoing computational modeling efforts.
From a commercial perspective, Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate is supplied by leading fine chemical manufacturers under stringent quality control standards. Its applications extend to peptide mimetics and chiral auxiliaries, areas gaining traction in biotechnology and catalysis. The compound’s patent landscape reveals its inclusion in proprietary formulations, highlighting its industrial value. As the scientific community focuses on fragment-based drug design, this molecule’s scaffold diversity positions it as a promising candidate for lead optimization pipelines.
In conclusion, Methyl 2-amino-2-[1-(2-methoxyphenyl)cyclopropyl]acetate (CAS No. 1888644-77-6) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its role in advancing drug discovery and material innovation underscores the importance of continued research into its properties and applications. For scientists and industry professionals, this compound represents a compelling case study in the evolution of specialty chemicals tailored for cutting-edge research.
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